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An Important Note on the Availability of Data: Comprehensive scientific literature detailing the
specific chemical structure, stereochemistry, and biological properties of Maridomycin V is not
readily available in public databases. The maridomycin complex, produced by Streptomyces
hygroscopicus, consists of several components, with Maridomycin | and Il being the most
extensively studied. Information available often pertains to the maridomycin family in general or
to these more common congeners. Consequently, this guide will provide a detailed overview of
the core chemical features and stereochemical principles of the maridomycin macrolide family,
which are expected to be largely applicable to Maridomycin V, while noting the absence of
data specific to this particular compound.

Introduction to Maridomycins

Maridomycins are a group of 16-membered macrolide antibiotics isolated from the fermentation
broth of Streptomyces hygroscopicus. They belong to the leucomycin group and exhibit
antibacterial activity, primarily against Gram-positive bacteria. The general structure of
maridomycins consists of a 16-membered lactone ring, to which two deoxy sugars, L-mycarose
and D-mycaminose, are attached. The various maridomycin congeners differ in the acyl group
at the C-4" position of the mycarose sugar and modifications on the lactone ring.
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Chemical Structure of the Maridomycin Core

The fundamental structure of a maridomycin, which would include Maridomycin V, is
characterized by a polyketide-derived 16-membered aglycone (the lactone ring) called
platenolide. Key functional groups on this macrocycle typically include hydroxyl groups, a
ketone, an epoxide, and an aldehyde. The glycosidic linkages to the sugars are crucial for their
biological activity.

Table 1: General Physicochemical Properties of Maridomycins

Property Description

Varies between congeners. For Maridomycin V,
the specific formula is C40H65N0O16.[1]

Molecular Formula

Typically in the range of 700-900 g/mol . For
Molecular Weight Maridomycin V, it is approximately 815.9 g/mol .

[1]

Appearance Generally a white to off-white crystalline powder.

Generally soluble in methanol, ethanol, acetone,

Solubility . .

and chloroform; sparingly soluble in water.

The lactone ring is susceptible to hydrolysis
General Reactivity under acidic or basic conditions. The sugars can

also be cleaved from the aglycone.

Stereochemistry of Maridomycins

The maridomycin molecule is rich in chiral centers, leading to a complex three-dimensional
structure that is essential for its interaction with the bacterial ribosome. The precise
arrangement of substituents at each stereocenter dictates the molecule's conformation and,
consequently, its antibacterial efficacy. The absolute configuration of these stereocenters is
determined using techniques like X-ray crystallography and advanced NMR spectroscopy on
the more abundant congeners.

While the specific stereochemical assignments for every chiral center in Maridomycin V are
not documented in the available literature, the stereochemistry of the core platenolide and the
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attached sugars is conserved across the maridomycin family. The Cahn-Ingold-Prelog (R/S)
notation is used to describe the absolute configuration at each chiral center. The
stereochemistry is crucial for the proper folding of the macrolide into a conformation that can
bind to its target, the 50S ribosomal subunit, thereby inhibiting protein synthesis in bacteria.

Below is a conceptual representation of the chemical structure of a maridomycin, highlighting
the key structural features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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